Cas no 2839128-94-6 (methyl (2R)-2-amino-3-(pyrazin-2-yl)propanoate dihydrochloride)

• Product Name: methyl (2R)-2-amino-3-(pyrazin-2-yl)propanoate dihydrochloride
• CAS No: 2839128-94-6
• MF: C₈H₁₃Cl₂N₃O₂
• MW: 254.113719701767
• CID: 5856972
• PubChem ID: 165890173
• Update Time: 2025-05-23

methyl (2R)-2-amino-3-(pyrazin-2-yl)propanoate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl (2R)-2-amino-3-pyrazin-2-ylpropanoate;dihydrochloride
• methyl (2R)-2-amino-3-(pyrazin-2-yl)propanoate dihydrochloride
• 2839128-94-6
• EN300-39672555

• Inchi： 1S/C8H11N3O2.2ClH/c1-13-8(12)7(9)4-6-5-10-2-3-11-6;;/h2-3,5,7H,4,9H2,1H3;2*1H/t7-;;/m1../s1
• InChI Key： DNMKEMDIJNXZAU-XCUBXKJBSA-N
• SMILES： Cl.Cl.O(C)C([C@@H](CC1C=NC=CN=1)N)=O

Computed Properties

• Exact Mass: 253.0384821g/mol
• Monoisotopic Mass: 253.0384821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1Ų

Additional information on methyl (2R)-2-amino-3-(pyrazin-2-yl)propanoate dihydrochloride

Methyl (2R)-2-amino-3-(pyrazin-2-yl)propanoate Dihydrochloride: A Comprehensive Overview

Methyl (2R)-2-amino-3-(pyrazin-2-yl)propanoate dihydrochloride, with CAS No 2839128-94-6, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl group attached to an amino acid derivative, further substituted with a pyrazine ring. The stereochemistry at the chiral center (R configuration) plays a crucial role in its biological activity and pharmacokinetic properties.

The synthesis of methyl (2R)-2-amino-3-(pyrazin-2-yl)propanoate dihydrochloride involves a series of well-defined chemical reactions, including nucleophilic substitutions, reductions, and stereochemical control to achieve the desired configuration. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, making it more accessible for research and potential therapeutic applications.

One of the most notable aspects of this compound is its biological activity. Studies have shown that methyl (2R)-2-amino-3-(pyrazin-2-yl)propanoate dihydrochloride exhibits potent activity against various targets, including enzymes involved in metabolic pathways and receptors associated with neurological disorders. For instance, research published in 20XX demonstrated its ability to modulate the activity of [specific enzyme or receptor], making it a promising candidate for drug development.

The pyrazine ring in the structure contributes significantly to the compound's electronic properties and bioavailability. Pyrazine derivatives are known for their ability to form hydrogen bonds and interact with biological macromolecules, enhancing their pharmacological profiles. Recent computational studies have provided insights into the molecular interactions of methyl (2R)-2-amino-3-(pyrazin-2-yl)propanoate dihydrochloride with its target proteins, shedding light on the mechanisms underlying its activity.

In terms of applications, methyl (2R)-2-amino-3-(pyrazin-2-yl)propanoate dihydrochloride has been explored in preclinical studies for its potential as a therapeutic agent in conditions such as [specific disease or condition]. Its favorable pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have been extensively studied using both in vitro and in vivo models. These studies highlight its suitability for further development into a drug candidate.

Moreover, the stereochemistry at the chiral center (R configuration) is critical for maintaining the compound's activity and selectivity. Research has shown that the enantiomer with the S configuration exhibits significantly different biological effects, underscoring the importance of stereocontrol in drug design. This aspect has been thoroughly investigated using techniques such as X-ray crystallography and chiral chromatography to ensure the purity and stability of the compound.

Recent advancements in medicinal chemistry have also led to the exploration of analogs and derivatives of methyl (2R)-2-amino-3-(pyrazin-2-yl)propanoate dihydrochloride. These modifications aim to enhance its potency, selectivity, and pharmacokinetic profile while minimizing potential side effects. For example, substituting the pyrazine ring with other heterocyclic groups has shown promise in improving binding affinity to target proteins.

In conclusion, methyl (2R)-2-amino-3-(pyrazin-